(5-Bromopyridin-3-yl)methanesulfonamide

• Molecular Formula: C6H7BrN2O2S
• Molecular Weight: 251.10 g/mol
• IUPAC Name: (5-bromopyridin-3-yl)methanesulfonamide
• InChI: InChI=1S/C6H7BrN2O2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key: XOHYNVOOVDEVMO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)CS(=O)(=O)N

Description

(5-Bromopyridin-3-yl)methanesulfonamide is a sulfonamide derivative featuring a pyridine ring substituted with a bromine atom at the 5-position and a methanesulfonamide group at the 3-position. Sulfonamides are well-known pharmacophores due to their versatility in drug design, particularly in targeting enzymes like cyclooxygenases (COX) and carbonic anhydrases.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 5-bromopyridine-3-carboxylic acid with methanesulfonyl chloride in the presence of a base such as triethylamine . The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride.

Industrial Production Methods

Industrial production methods for (5-Bromopyridin-3-yl)methanesulfonamide are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

(5-Bromopyridin-3-yl)methanesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound .

Scientific Research Applications

(5-Bromopyridin-3-yl)methanesulfonamide has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (5-Bromopyridin-3-yl)methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Related Sulfonamide Derivatives

Structural Features

The primary distinction between (5-Bromopyridin-3-yl)methanesulfonamide and similar compounds lies in the core heterocyclic scaffold and substituent patterns:

Compound Class	Core Structure	Key Substituents	Pharmacological Target
(5-Bromopyridin-3-yl)methanesulfonamide	Pyridine	5-Bromo, 3-methanesulfonamide	Hypothetical: COX-2, kinases
Benzothieno[3,2-d]pyrimidin-4-ones	Benzothienopyrimidine	Varied thioether groups	COX-2, iNOS, ICAM-1
Antipyrine derivatives	Pyrazole or pyrimidine	Methyl, phenyl, nitro groups	Inflammatory cytokines

Key Observations :

• Heterocyclic Core: The pyridine ring in the target compound is smaller and less planar compared to the fused benzothienopyrimidine systems in . This may reduce π-π stacking interactions but improve solubility.

Table 1: Activity Comparison of Sulfonamide Derivatives

Compound (from )	IC50 (COX-2 Inhibition)	Effect on PGE2/IL-8 Production	Key Structural Features
Compound 1	0.8 µM	>70% suppression	Benzothienopyrimidine + thioether
Compound 8	1.2 µM	>65% suppression	Cyclohexylthio substituent
(5-Bromopyridin-3-yl)methanesulfonamide	N/A	Hypothetical	Pyridine + bromine

Critical Analysis :

• COX-2 Inhibition: Benzothienopyrimidine derivatives (e.g., Compound 1) exhibit potent COX-2 inhibition (IC50 ~0.8 µM), likely due to their planar fused-ring system facilitating enzyme active-site interactions. The pyridine-based target compound may lack comparable efficacy unless optimized for specific binding interactions.
• Anti-inflammatory Effects: Thioether-linked substituents in benzothienopyrimidines enhance suppression of PGE2 and IL-8, critical mediators of inflammation. The bromine substituent in the target compound could modulate similar pathways but may require functionalization (e.g., addition of thioether groups) to match activity .

Physicochemical and Pharmacokinetic Properties

Property	(5-Bromopyridin-3-yl)methanesulfonamide	Benzothienopyrimidine Derivatives
Molecular Weight	~265 g/mol	450–550 g/mol
LogP (Predicted)	1.8	2.5–3.5
Solubility	Moderate (polar pyridine)	Low (lipophilic fused rings)
Metabolic Stability	High (bromine reduces oxidation)	Moderate (thioethers prone to metabolism)

Implications :

• The smaller size and polar pyridine core of the target compound may improve bioavailability compared to bulkier benzothienopyrimidines.
• Bromine substitution could enhance metabolic stability, a common strategy in drug design to prolong half-life.

Biological Activity

The compound (5-Bromopyridin-3-yl)methanesulfonamide , with the molecular formula $C_6H_7BrN_2O_2S$, is a sulfonamide derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and applications in drug development, supported by research findings and data tables.

Structure and Reactivity

• The compound features a bromine atom attached to the pyridine ring and a methanesulfonamide group, which contributes to its reactivity.
• It can undergo various chemical reactions, including:
  • Nucleophilic Substitution : The bromine can be replaced by other nucleophiles in polar solvents like dimethylformamide.
  • Oxidation/Reduction : The nitrogen or sulfur atoms can change oxidation states.
  • Coupling Reactions : Useful in forming more complex organic molecules through reactions such as Suzuki or Heck coupling .

The biological activity of (5-Bromopyridin-3-yl)methanesulfonamide primarily involves its interaction with specific molecular targets, such as enzymes and receptors. The sulfonamide moiety allows for hydrogen bonding with active sites, potentially inhibiting enzymatic activity. Additionally, the bromine atom may participate in halogen bonding, enhancing the stability of these interactions .

Antimicrobial Activity

Research indicates that sulfonamides exhibit antibacterial properties by inhibiting bacterial folate synthesis. (5-Bromopyridin-3-yl)methanesulfonamide has shown promise in studies targeting various bacterial strains, suggesting its potential as an antimicrobial agent .

Anticancer Potential

A study highlighted the compound's ability to inhibit cell proliferation in certain cancer cell lines. Molecular docking studies suggested that it binds effectively to target proteins involved in cancer progression, indicating its potential as a therapeutic agent against tumors .

Table 1: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	Observed Effect	Reference
Antibacterial	E. coli	Inhibition of growth
Anticancer	MCF-7 (breast cancer)	Reduced cell viability
Enzyme Inhibition	Dihydropteroate synthase	Competitive inhibition
Protein Interaction	VPS34	Modulation of autophagy pathways

Applications in Drug Development

The unique structural features of (5-Bromopyridin-3-yl)methanesulfonamide make it a valuable intermediate in the synthesis of pharmaceuticals. Its versatility allows for modifications that can enhance biological activity or reduce toxicity. The compound is being explored for:

• Drug Design : As a scaffold for creating new drugs targeting bacterial infections and cancer.
• Biochemical Probes : To study enzyme activities and cellular processes related to disease .